N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-phenylmethyl]-2-methylpropanamide
• InChI: InChI=1S/C21H21NO2/c1-14(2)21(24)22-20(16-9-4-3-5-10-16)19-17-11-7-6-8-15(17)12-13-18(19)23/h3-14,20,23H,1-2H3,(H,22,24)
• InChI Key: CIIRQRPAVKXIJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C1=CC=CC=C1)C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.157228913 g/mol and the complexity rating of the compound is 416. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Monitoring

Research on biological monitoring of occupational sensitizers like naphthalene diisocyanate (NDI) has shown the importance of evaluating biomarkers in exposed workers. Such studies underscore the relevance of naphthalene derivatives in assessing occupational health risks and environmental exposure (Sennbro et al., 2006).

Environmental Science

Studies on environmental contaminants, including polychlorinated naphthalenes (PCNs), have documented their presence and reduction in human breast milk over decades, indicating ongoing environmental surveillance and the need to understand the bioaccumulation of such compounds (Norén & Meironyte, 2000).

Medical Research

In the medical field, compounds structurally related to naphthalene have been explored for their potential therapeutic and diagnostic applications. For example, suramin, a polysulfonated naphthylurea, has been investigated for its antineoplastic properties and mechanisms of action, highlighting the potential medical applications of naphthalene derivatives (Stein, 1993).